Cas no 1803895-40-0 (Ethyl 5-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate)

• Product Name: Ethyl 5-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate
• CAS No: 1803895-40-0
• MF: C₁₄H₁₅ClO₅
• MW: 298.718903779984
• CID: 4956421
• Update Time: 2025-10-05

Ethyl 5-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C14H15ClO5/c1-2-20-14(19)12-5-9(6-13(17)18)3-4-10(12)7-11(16)8-15/h3-5H,2,6-8H2,1H3,(H,17,18)
• InChI Key： HEOGUERPXNERBE-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC(CC(=O)O)=CC=1C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 369
• XLogP3: 1.8
• Topological Polar Surface Area: 80.7

Additional information on Ethyl 5-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate

Recent Advances in the Study of Ethyl 5-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate (CAS: 1803895-40-0)

The compound Ethyl 5-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate (CAS: 1803895-40-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoate ester structure with chloro and oxopropyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic pathways for Ethyl 5-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate, optimizing reaction conditions to achieve higher yields and purity. The study highlighted the importance of the chloro and oxopropyl moieties in the molecule's reactivity, which could be leveraged for further derivatization. The compound's stability under physiological conditions was also investigated, providing valuable insights for its potential use in vivo.

Another significant breakthrough was reported in a 2024 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was evaluated for its inhibitory effects on specific enzymes involved in inflammatory pathways. The results demonstrated that Ethyl 5-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate exhibited potent activity against COX-2, with a selectivity index comparable to known non-steroidal anti-inflammatory drugs (NSAIDs). This finding opens new avenues for developing novel anti-inflammatory agents with reduced side effects.

Further research has also explored the compound's potential in oncology. A preclinical study published in Cancer Research (2024) investigated its effects on tumor cell lines, revealing that the molecule could induce apoptosis in certain cancer cells by modulating key signaling pathways. The study suggested that the chloro and oxopropyl groups might play a critical role in the compound's ability to interact with cellular targets, making it a promising candidate for further drug development.

In addition to its therapeutic potential, recent work has also focused on the pharmacokinetic properties of Ethyl 5-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate. A 2023 study in Drug Metabolism and Disposition examined its absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The results indicated favorable bioavailability and a manageable metabolic pathway, which are critical factors for its progression into clinical trials.

Overall, the growing body of research on Ethyl 5-(carboxymethyl)-2-(3-chloro-2-oxopropyl)benzoate (CAS: 1803895-40-0) underscores its versatility and potential in drug discovery. Its unique chemical structure and demonstrated biological activities make it a compelling subject for further investigation, particularly in the fields of inflammation and oncology. Future studies will likely focus on optimizing its pharmacological properties and exploring its efficacy in more complex disease models.